N-[4-[(1,3,4-trimethyl-2,6-dioxopyrimidin-5-yl)sulfonylamino]phenyl]acetamide

• IUPAC Name: N-[4-[(1,3,4-trimethyl-2,6-dioxopyrimidin-5-yl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C15H18N4O5S/c1-9-13(14(21)19(4)15(22)18(9)3)25(23,24)17-12-7-5-11(6-8-12)16-10(2)20/h5-8,17H,1-4H3,(H,16,20)
• InChI Key: CPLYLBKWNVEUNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C(=O)N1C)C)S(=O)(=O)NC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C15H18N4O5S
• Molecular Weight: 366.4 g/mol

Description

N-[4-[(1,3,4-trimethyl-2,6-dioxopyrimidin-5-yl)sulfonylamino]phenyl]acetamide, commonly known as TPCA-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. TPCA-1 is a selective inhibitor of the nuclear factor-kappa B (NF-κB) pathway, which is a key regulator of immune and inflammatory responses.

Scientific Research Applications

Crystal Structure Analysis

A study on the crystal structure of dichlorobis(N-{4-[(2-pyrimidinyl-κN-amino)-sulfonyl]phenyl}acetamide)copper(II) highlights its potential in understanding metal coordination in molecular chemistry. The complex shows moderate growth inhibition of several bacteria, suggesting applications in antibacterial research (Obaleye, Caira, & Tella, 2008).

Antimalarial and Antiviral Research

Research into the reactivity of N-(phenylsulfonyl)acetamide derivatives with nitrogen nucleophiles has led to the discovery of compounds with significant antimalarial activity. These findings are critical in the development of new antimalarial drugs, with some compounds showing potential as COVID-19 drugs due to their molecular structures (Fahim & Ismael, 2021).

Anticancer and Antimicrobial Agents

The synthesis of new lipophilic acetamide derivatives has shown promising results as potential anticancer and antimicrobial agents. This research opens pathways for the development of novel therapeutic agents targeting various cancer lines and microbial infections (Ahmed et al., 2018).

Antimicrobial Evaluation

Novel heterocyclic compounds incorporating a sulfamoyl moiety have been synthesized and evaluated for their antimicrobial activities. This study emphasizes the potential of these compounds in addressing the growing concern over antimicrobial resistance (Darwish et al., 2014).

Anti-amoebic Agent Analysis

Quantum mechanical calculations on N-{4-[(4-amino-3-phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)sulfonyl]phenyl}acetamide have been explored for its potential as an anti-amoebic agent. This study provides insights into the molecular properties and interactions that contribute to its bioactivity, offering a foundation for further drug development (Shukla & Yadava, 2020).